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Compound of Interest

Compound Name: 2,5-dibutyl-1H-imidazole

Cat. No.: B15433336

In-Depth Technical Guide: 2,5-dibutyl-1H-
Imidazole

This technical guide provides a detailed overview of the molecular properties of 2,5-dibutyl-1H-
imidazole, a substituted heterocyclic organic compound. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Core Molecular Data

The fundamental molecular characteristics of 2,5-dibutyl-1H-imidazole are summarized
below. These values are essential for stoichiometric calculations, analytical characterization,
and experimental design.

Property Value Source
Molecular Weight 180.29 g/mol [1]
Chemical Formula C11H20N:2 Derived
CAS Number 88346-58-1 [1]

Determination of Chemical Formula
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The chemical formula of 2,5-dibutyl-1H-imidazole can be systematically determined from its
chemical name and subsequently verified using its molecular weight.

» Imidazole Core Structure: The parent molecule is imidazole, which has a chemical formula of
CsHaNa.

o Butyl Substituents: The prefix "dibutyl” indicates the presence of two butyl groups. A single
butyl group has the formula -CaHa.

» Substitution: The numbers "2,5-" specify that the two butyl groups replace the hydrogen
atoms at positions 2 and 5 on the imidazole ring.

e Formula Calculation:
o Start with the imidazole formula: CsHaN:2
o Add the atoms from two butyl groups: + 2 x (CaHo) = + CsHis
o Subtract the two hydrogen atoms that were replaced: - 2 x H = - Hz
o Resulting Formula: C(3+s)H(a+18-2)N2 = C11H20Nz2

e Molecular Weight Verification: The calculated molecular weight from the derived formula
(C11H20N2) is approximately 180.29 g/mol , which matches the referenced value.

Molecular Structure

The logical structure of 2,5-dibutyl-1H-imidazole is depicted below, illustrating the
arrangement of the imidazole ring and the two butyl substituent groups.
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Logical relationship between the imidazole core and its substituents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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